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Compound of Interest

Compound Name: Napyradiomycin C2

Cat. No.: B15565923

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of Napyradiomycin C2, a compound noted
for its toxicity and potential genetic defects. Adherence to these procedures is critical for
protecting personnel and the environment.

Hazard Profile and Safety Precautions

Napyradiomycin C2 is classified as a hazardous substance with the following primary
concerns:

» Acute Toxicity: Toxic if swallowed.[1]
o Mutagenicity: May cause genetic defects.[1]

Immediate and strict adherence to safety protocols is mandatory when handling this

compound.
Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 3 Toxic if swallowed[1]
Germ Cell Mutagenicity Category 1B May cause genetic defects[1]

Before handling Napyradiomycin C2, it is crucial to:
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Obtain and read the Safety Data Sheet (SDS): Do not handle the compound until all safety
precautions have been thoroughly understood.[1]

Utilize Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing,
eye protection, and face protection.

Prevent Ingestion and Inhalation: Do not eat, drink, or smoke when using this product. Wash
skin thoroughly after handling.

Ensure Proper Storage: Store the compound in a locked and secure location.

Step-by-Step Disposal Protocol

The primary directive for the disposal of Napyradiomycin C2 is to dispose of the contents and

container to an approved waste disposal plant. This process involves several critical steps to

e

w

nsure compliance and safety.

. Waste Identification and Segregation:

Characterize the Waste: All waste containing Napyradiomycin C2, including pure
compound, contaminated labware (e.g., pipette tips, vials, gloves), and solutions, must be
treated as hazardous waste.

Segregate from Other Waste Streams: Do not mix Napyradiomycin C2 waste with non-
hazardous or other types of chemical waste unless specifically instructed to do so by your
institution's environmental health and safety (EHS) department.

. Waste Collection and Labeling:

Use Designated Containers: Collect all Napyradiomycin C2 waste in a dedicated, properly
sealed, and clearly labeled hazardous waste container. The container must be compatible
with the chemical properties of the waste.

Properly Label the Container: The label should clearly state "Hazardous Waste" and include
the full chemical name ("Napyradiomycin C2"), the associated hazards (e.g., "Toxic,"
"Mutagenic"), and the accumulation start date.

. On-site Storage:
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o Store in a Secure Area: Store the waste container in a designated and secure satellite
accumulation area or central hazardous waste storage facility.

o Follow Storage Guidelines: Ensure the storage area is well-ventilated and away from
incompatible materials.

4. Arrange for Professional Disposal:

e Contact your EHS Department: Your institution's Environmental Health and Safety (EHS)
department is the primary point of contact for arranging the disposal of hazardous waste.
They will have established procedures and contracts with licensed hazardous waste disposal
companies.

e Schedule a Pickup: Follow your institution's protocol for scheduling a hazardous waste
pickup.

The following diagram illustrates the logical workflow for the proper disposal of
Napyradiomycin C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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